Cas no 2174002-58-3 (1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine dihydrochloride)

• Product Name: 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine dihydrochloride
• CAS No: 2174002-58-3
• MF: C₁₁H₂₆Cl₂N₂O
• MW: 273.242941379547
• CID: 6378826
• PubChem ID: 137951574
• Update Time: 2025-10-28

1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine dihydrochloride
• 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine;dihydrochloride
• EN300-1664151
• 2174002-58-3
• starbld0012811

• Inchi： 1S/C11H24N2O.2ClH/c1-10(2,14-4)9-13-7-5-11(3,12)6-8-13;;/h5-9,12H2,1-4H3;2*1H
• InChI Key： YSLUNJHRKNBJOR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C)(C)CN1CCC(C)(CC1)N

Computed Properties

• Exact Mass: 272.1422188g/mol
• Monoisotopic Mass: 272.1422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine dihydrochloride

1-(2-Methoxy-2-Methylpropyl)-4-Methylpiperidin-4-Amine Dihydrochloride: A Comprehensive Overview

The compound with CAS No 2174002-58-3, known as 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure consists of a piperidine ring with a methyl group at the 4-position and a substituent at the 1-position, which is a 2-methoxy-2-methylpropyl group. The dihydrochloride salt form indicates its ability to form stable ionic bonds, making it suitable for various chemical and biological studies.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. Piperidine-based compounds are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the design of therapeutic agents. The presence of the methoxy group in this compound adds electronic diversity, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have explored the synthesis of similar compounds using advanced methodologies, including microwave-assisted synthesis and catalytic processes, to optimize yield and purity.

The synthesis of 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine dihydrochloride involves a multi-step process that begins with the preparation of the piperidine ring. Key steps include alkylation, substitution, and acid-base neutralization to form the dihydrochloride salt. These steps are carefully optimized to ensure high purity and stability of the final product. The compound's stability under various conditions has been tested, revealing its suitability for long-term storage and use in diverse experimental setups.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential modulator of neurotransmitter systems. Its ability to influence monoamine transporters suggests its potential role in treating neurological disorders such as depression and anxiety. Recent research has focused on understanding its interaction with serotonin and norepinephrine transporters, providing insights into its mechanism of action. These findings underscore the importance of studying piperidine derivatives in the context of central nervous system disorders.

The structural versatility of this compound also makes it an attractive candidate for exploring its role in other therapeutic areas. For instance, its ability to act as a chiral template has been investigated in asymmetric synthesis reactions, demonstrating its utility in constructing complex molecules with high enantiomeric excess. This property is particularly valuable in drug discovery programs where stereochemistry plays a critical role in determining efficacy and safety.

In conclusion, 1-(2-methoxy-2-methylpropyl)-4-methylpiperidin-4-amine dihydrochloride represents a compelling example of how structural modifications can enhance the functionality of piperidine derivatives. Its synthesis, stability, and pharmacological properties make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative chemical exploration.